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Compound of Interest

Compound Name: Dodecanenitrile

Cat. No.: B1212230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for dodecanenitrile (CAS

No. 2437-25-4), a versatile intermediate in organic synthesis. Adherence to these protocols is

essential to ensure a safe laboratory environment and minimize risk to personnel and the

environment.

Chemical and Physical Properties
Dodecanenitrile, also known as lauronitrile or undecyl cyanide, is a colorless to pale yellow

liquid.[1][2][3] Its key physical and chemical properties are summarized below for easy

reference.
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Property Value Reference

Molecular Formula C12H23N [4][5]

Molecular Weight 181.32 g/mol [4][5]

Appearance Colorless to pale yellow liquid [1][2][3]

Odor
Mild, characteristic, faint, oily,

or sweet
[1][2]

Boiling Point 198 °C at 100 mmHg [6]

Melting Point 4 °C [7]

Flash Point 113 °C (closed cup) [6][8]

Density 0.827 g/mL at 25 °C [6][8]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[1][3][9]

Refractive Index n20/D 1.436 [6][8]

Hazard Identification and GHS Classification
Dodecanenitrile is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[5]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[5]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[5]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[4]

Hazardous to the aquatic

environment, acute hazard
1

H400: Very toxic to aquatic life.

[1][4]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects.[1][4]

Signal Word: Warning[5][6]

Hazard Pictograms:

alt text

alt text

Experimental Protocols for Toxicological
Assessment
The following sections detail the methodologies for key toxicological studies, based on

internationally recognized guidelines.

Acute Oral Toxicity
An acute oral toxicity study for dodecanenitrile would typically follow OECD Guideline 420

(Acute Oral Toxicity - Fixed Dose Procedure) or OECD Guideline 425 (Acute Oral Toxicity: Up-

and-Down Procedure).[10]

Objective: To determine the acute oral toxicity of a substance.[10]
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Methodology:

Test Animals: Typically, rats are used.[10]

Dosage: A single dose of the substance is administered orally via gavage.[11] The dose

levels are chosen to produce a range of toxic effects and mortality rates.[11] A limit test at a

dose of at least 2000 mg/kg body weight may be performed initially.[11]

Observation Period: Animals are observed for at least 14 days.[11]

Parameters Monitored: Observations include mortality, clinical signs of toxicity, body weight

changes, and gross pathological findings at necropsy.[6][10]

Endpoint: The primary endpoint is the LD50 (median lethal dose), which is the statistically

derived dose expected to cause death in 50% of the test animals.[11]

Acute Dermal Toxicity
The assessment of acute dermal toxicity generally adheres to OECD Guideline 402 (Acute

Dermal Toxicity).[12]

Objective: To assess the potential short-term hazards of a substance upon dermal exposure.

[12]

Methodology:

Test Animals: Adult rats are commonly used.[13]

Preparation: The day before the test, fur is removed from the dorsal area of the animal.[13]

Application: The test substance is applied uniformly over a shaved area of at least 10% of

the total body surface.[12][13] The area is then covered with a porous gauze dressing for a

24-hour exposure period.[12][13]

Observation Period: Animals are observed for at least 14 days.[12]

Parameters Monitored: Daily observations for signs of toxicity and mortality are recorded.

Body weights are measured at least weekly. A gross necropsy is performed at the end of the
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study.[12]

Endpoint: The LD50 value is calculated to determine the dermal toxicity.[12]

Skin Irritation
Skin irritation potential is evaluated following OECD Guideline 404 (Acute Dermal

Irritation/Corrosion).[1][14]

Objective: To determine the potential of a substance to cause skin irritation, including the

reversibility of the effects.[14]

Methodology:

Test Animals: The albino rabbit is the preferred species.[1]

Application: A single dose of 0.5 mL (for liquids) is applied to a small area of skin

(approximately 6 cm²).[1] The exposure period is 4 hours.[1]

Observation Period: The skin is examined for signs of erythema and edema for up to 14

days.[1]

Evaluation: The severity of skin lesions and their reversibility are evaluated. If the responses

persist to the end of the 14-day observation period, the substance is considered an irritant.[1]

[2]

Aquatic Toxicity
The acute toxicity to fish is a key indicator of environmental hazard and is typically assessed

using OECD Guideline 203 (Fish, Acute Toxicity Test).[3][9]

Objective: To determine the concentration of a substance that is lethal to 50% of a test fish

population over a short exposure period.[3]

Methodology:

Test Organism: One or more fish species can be used.[3]
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Exposure: Fish are exposed to the test substance in a geometric series of at least five

concentrations for a period of 96 hours.[3][9]

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.[3][9]

Endpoint: The LC50 (median lethal concentration) at 96 hours is determined.[9]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[2][15]

Use only in a well-ventilated area with appropriate exhaust ventilation.[2][5]

Wash hands thoroughly after handling.[5][15]

Do not eat, drink, or smoke when using this product.[7][16]

Storage:

Store in a tightly closed container.[1][2]

Keep in a cool, dry, and well-ventilated place.[2][13][15]

Store away from heat, light, and incompatible materials such as strong oxidizing agents,

strong reducing agents, strong acids, and strong bases.[1][13]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling dodecanenitrile:

Eye/Face Protection: Safety glasses with side-shields or a face shield are required. Use

equipment for eye protection tested and approved under appropriate government standards

such as NIOSH (US) or EN 166 (EU).[5]
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Skin Protection:

Gloves: Handle with gloves. Inspect gloves prior to use. Use proper glove removal

technique to avoid skin contact. Dispose of contaminated gloves after use in accordance

with applicable laws and good laboratory practices.[5]

Protective Clothing: Wear a complete suit protecting against chemicals. The type of

protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.[5]

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator.[5]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[5][17]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][5]

Specific Hazards: When heated to decomposition, it may emit toxic fumes of nitrogen oxides

(NOx) and cyanide (CN-).[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus for

firefighting if necessary.[2][5]
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Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Methods for Containment and Cleaning Up: Absorb with inert material (e.g., sand, earth) and

dispose of as hazardous waste.[2][13] Keep in suitable, closed containers for disposal.[5]

Logical Workflows
Dodecanenitrile Spill Response Workflow

Dodecanenitrile Spill Occurs Evacuate Immediate Area Ensure Adequate Ventilation Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: Workflow for handling a dodecanenitrile spill.

Dodecanenitrile First Aid Response Sequence

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

cluster_Inhalation cluster_Skin cluster_Eye cluster_Ingestion

Move to Fresh Air

If not breathing,
give artificial respiration

Seek Medical Attention

Wash with Soap
and Plenty of Water

Seek Medical Attention

Rinse with Water
for at least 15 minutes

Seek Medical Attention

Rinse Mouth with Water
(Do not induce vomiting)

Seek Medical Attention
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Click to download full resolution via product page

Caption: First aid procedures for dodecanenitrile exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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